Cas no 1339610-73-9 (2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid)

2,2-Difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid is a fluorinated carboxylic acid derivative featuring a hydroxyl-substituted dimethylcyclohexyl moiety. The presence of difluoromethyl and hydroxyl groups enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. Its unique structure contributes to improved metabolic stability and bioavailability in drug development applications. The cyclohexyl ring with 3,4-dimethyl substitution offers steric control, influencing selectivity in synthetic pathways. This compound is particularly valuable for introducing fluorinated motifs into target molecules, leveraging fluorine's electronegativity to modulate physicochemical properties. Suitable for controlled reactions, it serves as a versatile building block in medicinal chemistry and specialty chemical research.
2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid structure
1339610-73-9 structure
Product Name:2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid
CAS No:1339610-73-9
MF:C10H16F2O3
MW:222.229050636292
CID:6387614
PubChem ID:64746076
Update Time:2025-10-19

2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid
    • 1339610-73-9
    • AKOS014074010
    • EN300-1067599
    • Inchi: 1S/C10H16F2O3/c1-6-3-4-9(15,5-7(6)2)10(11,12)8(13)14/h6-7,15H,3-5H2,1-2H3,(H,13,14)
    • InChI Key: BKERWFLLFMNPAB-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C1(CCC(C)C(C)C1)O)F

Computed Properties

  • Exact Mass: 222.10675069g/mol
  • Monoisotopic Mass: 222.10675069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.5Ų

2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid Pricemore >>

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Additional information on 2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid

Comprehensive Overview of 2,2-Difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic Acid (CAS No. 1339610-73-9)

The compound 2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid (CAS No. 1339610-73-9) is a fluorinated carboxylic acid derivative with a unique cyclohexyl backbone. Its molecular structure combines a difluoroacetic acid moiety with a hydroxylated dimethylcyclohexyl group, making it a subject of interest in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances its metabolic stability and bioavailability, which aligns with the growing demand for fluorinated bioactive compounds in drug discovery. Researchers are particularly intrigued by its potential as a building block for small-molecule therapeutics targeting inflammation and metabolic disorders.

In recent years, the scientific community has shown increased attention to fluorinated organic compounds due to their applications in precision medicine and sustainable agriculture. The compound’s CAS No. 1339610-73-9 frequently appears in patent filings related to enzyme inhibitors and biocatalysts. Its structural features, such as the hydroxy group and difluoro substitution, contribute to its ability to form hydrogen bonds and interact with biological targets. This property is critical for designing high-affinity ligands, a topic often searched in computational chemistry forums and AI-driven drug design platforms.

The synthesis of 2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid involves multi-step organic reactions, including fluorination and cyclohexyl ring functionalization. These processes are optimized for yield and purity, addressing the industry’s focus on green chemistry and low-waste synthesis. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its structure, a detail often queried by QC chemists and material scientists. The compound’s stability under various pH conditions also makes it a candidate for formulation studies, another trending topic in pharmaceutical development.

From a commercial perspective, 1339610-73-9 is cataloged by specialty chemical suppliers catering to R&D laboratories and contract manufacturing organizations (CMOs). Its pricing and availability are influenced by the demand for custom synthesis services, a niche frequently explored in B2B chemical procurement searches. Regulatory compliance, such as REACH and GMP standards, is another critical aspect, as users often seek data on safety profiles and handling guidelines for such intermediates.

Emerging applications of this compound include its role in proteomics research and bioconjugation, areas gaining traction due to advancements in antibody-drug conjugates (ADCs). The hydroxy-difluoro motif is particularly valuable for modifying biomolecules, a technique discussed in biotech webinars and peer-reviewed journals. Additionally, its potential use in crop protection formulations aligns with the global push toward eco-friendly pesticides, a hot topic in agrochemical innovation.

In summary, 2,2-difluoro-2-(1-hydroxy-3,4-dimethylcyclohexyl)acetic acid (CAS No. 1339610-73-9) represents a versatile chemical entity with cross-disciplinary relevance. Its combination of fluorine chemistry and cyclohexyl rigidity offers unique opportunities for researchers addressing challenges in drug delivery, materials science, and environmental sustainability. As interest in tailor-made fluorinated compounds grows, this compound is poised to remain a focal point in both academic and industrial settings.

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